Conjugated polymer blends for faster organic mixed conductors†
Materials Horizons Pub Date: 2022-11-14 DOI: 10.1039/D2MH00861K
Abstract
A model mixed-conducting polymer, blended with an amphiphilic block-copolymer, is shown to yield systems with drastically enhanced electro-chemical doping kinetics, leading to faster electrochemical transistors with a high transduction. Importantly, this approach is robust and reproducible, and should be readily adaptable to other mixed conductors without the need for exhaustive chemical modification.
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